Cas no 76462-82-3 (Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate)

Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate structure
76462-82-3 structure
Product Name:Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate
CAS No:76462-82-3
MF:C13H15FN2O7
MW:330.265807390213
CID:579370
PubChem ID:14918913
Update Time:2025-04-19

Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate Chemical and Physical Properties

Names and Identifiers

    • Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate
    • 2-[(2R,3R,4R,5R)-4-(carboxylatomethyl)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-2-methyloxolan-3-yl]acetate
    • 2',3'-di-O-acetyl-5'-deoxy-5-fluorouridine
    • 5'-Deoxy-5-fluorouridine 2',3'-diacetate
    • EINECS 278-472-4
    • SCHEMBL11134817
    • ONKMZOUZXRFSQO-RPULLILYSA-N
    • 1-(5-deoxy-2,3-di-O-acetyl-beta-D-ribofuranosyl)-5-fluorouracil
    • 76462-82-3
    • (2R,3R,4R,5R)-2-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-5-methyltetrahydrofuran-3,4-diyl diacetate
    • NS00058750
    • Inchi: 1S/C13H15FN2O7/c1-5-9(22-6(2)17)10(23-7(3)18)12(21-5)16-4-8(14)11(19)15-13(16)20/h4-5,9-10,12H,1-3H3,(H,15,19,20)/t5-,9-,10-,12-/m1/s1
    • InChI Key: ONKMZOUZXRFSQO-RPULLILYSA-N
    • SMILES: FC1C(NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)OC(C)=O)OC(C)=O)=O)=O

Computed Properties

  • Exact Mass: 385.797571
  • Monoisotopic Mass: 383.799617
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.538
  • Solubility: Slightly soluble (6.9 g/l) (25 º C),
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